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Abstract

This technical guide provides a comprehensive overview of the discovery, history, and
properties of the Carbon-10 (1°C) isotope. It details the initial experimental work that led to its
identification in 1949, its nuclear properties, and the methods for its production. The document
includes a summary of its quantitative data, a description of the experimental protocols used in
its discovery, and visualizations of its decay pathway and the experimental workflow. This guide
is intended to serve as a detailed resource for researchers and professionals in the fields of
nuclear physics, radiochemistry, and drug development who may have an interest in the
fundamental properties of light, proton-rich isotopes.

Introduction

The landscape of nuclear physics was rapidly evolving in the years following World War I, with
the development of particle accelerators and radiation detectors opening up new frontiers in the
study of the atomic nucleus.[1] A significant area of research was the production and
characterization of artificial radioisotopes. The discovery of Carbon-10 in 1949 was a part of
this broader effort to understand the properties of nuclides far from the valley of beta stability.[2]
Carbon-10, a proton-rich isotope of carbon with six protons and four neutrons, is of
fundamental interest for studying nuclear structure and the weak interaction.[2] While it has no
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direct practical applications due to its short half-life, its study provides valuable data for nuclear
models.[2]

Discovery and Historical Context

The discovery of Carbon-10 was first reported in 1949 by R. Sherr, H. R. Muether, and M. G.
White of Princeton University in a paper titled "Radioactivity of C1° and O*" published in the
Physical Review.[2] This discovery was made possible by the advancements in cyclotron
technology, which allowed for the precise acceleration of charged particles to induce nuclear
reactions.[3] The post-war era saw a surge in the availability of radioisotopes for scientific and
medical research, largely driven by the activities of the Atomic Energy Commission (AEC),
which fostered an environment of rapid discovery in nuclear science.[1]

The production of Carbon-10 was achieved by bombarding a target of Boron-10 with 17 MeV
protons from a cyclotron.[2] This induced a (p,n) reaction, where a proton is captured by the
Boron-10 nucleus and a neutron is ejected, resulting in the formation of a Carbon-10 nucleus.

[2]

Quantitative Data

The nuclear properties of Carbon-10 have been extensively studied since its discovery. The
following table summarizes the key quantitative data for this isotope.
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Property Value Reference
Atomic Number (2) 6 [2]
Neutron Number (N) 4 [2]
Mass Number (A) 10 [2]

Isotopic Mass

10.01685322(7) u

[2]

Mass Excess

15.69867 MeV

[2]

Nuclear Binding Energy

60.32041789 MeV

[2]

Half-life (T¥2)

19.290(12) s

[2]

Decay Constant ()

0.035932979811298 s

[2]

Decay Mode

Positron Emission (B*)

[4]115]

Daughter Isotope

Boron-10 (1°B)

[4]1[5]

Spin and Parity

0+

[2]

Year of Discovery

1949

[2]

Experimental Protocols

While the full, detailed experimental setup from the original 1949 publication by Sherr, Muether,
and White is not readily available, a plausible reconstruction of the methodology can be
inferred based on the common practices and technologies of that era.

Production of Carbon-10

The production of Carbon-10 was achieved through the nuclear reaction 1°B(p,n)°C.

» Accelerator: A cyclotron was used to accelerate protons to an energy of 17 MeV.[2]
Cyclotrons were the leading particle accelerators of the time for this energy range.[3]

o Target: Atarget enriched in Boron-10 was used. The exact chemical form of the target is not
specified in available abstracts, but it would have likely been a solid compound of boron,
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possibly a thin layer deposited on a backing material that could withstand the proton beam
and dissipate heat.

e Irradiation: The Boron-10 target was placed in the path of the proton beam within the
cyclotron's experimental area. The bombardment of the target with protons led to the
production of Carbon-10 atoms within the target material.

Detection and Characterization

The identification of the newly produced Carbon-10 was based on the detection of its
radioactive decay products.

e Decay Products: Carbon-10 decays via positron emission (3+) to Boron-10.[4][5] This
process involves a proton in the Carbon-10 nucleus converting into a neutron, emitting a
positron and an electron neutrino.

o Detection Method: The primary method for detecting charged patrticles like positrons in the
1940s was the Geiger-Miiller counter.[6][7] This instrument consists of a gas-filled tube that
generates an electrical pulse when ionizing radiation passes through it.[6] It is highly likely
that a Geiger-Muller counter was used to detect the positrons emitted from the irradiated
Boron-10 target.

» Half-life Measurement: The half-life of Carbon-10 was determined by measuring the
decrease in the rate of positron emission over time.[8] The experimental procedure would
have involved:

o Irradiating the Boron-10 target for a short period to produce a sufficient quantity of
Carbon-10.

o Quickly transferring the irradiated target to a position near the Geiger-Miiller counter.
o Recording the number of counts (positron detections) in successive time intervals.

o Plotting the count rate versus time on a semi-logarithmic graph, from which the half-life
could be determined from the slope of the resulting straight line.[8]

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://brainly.com/question/42205049
https://homework.study.com/explanation/write-a-balanced-nuclear-equation-for-the-nuclide-carbon-10-decaying-to-boron-10-by-positron-emission.html
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.studyandscore.com/studymaterial-detail/geiger-muller-counter-construction-principle-working-plateau-graph-and-applications
https://project-cms-rpc-endcap.web.cern.ch/rpc/Physics/Books/[Dr._William_R._Leo__(auth.)]_Techniques_for_Nuclear.pdf
https://www.studyandscore.com/studymaterial-detail/geiger-muller-counter-construction-principle-working-plateau-graph-and-applications
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
http://kkft.bme.hu/attachments/article/115/lab%202%20-%20Half-life.pdf
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
http://kkft.bme.hu/attachments/article/115/lab%202%20-%20Half-life.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow

The following diagram illustrates the logical workflow of the experiment that led to the discovery
of Carbon-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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